methyl 4-{[(2-chlorophenoxy)acetyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(2-chlorophenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C16H14ClNO4/c1-21-16(20)11-6-8-12(9-7-11)18-15(19)10-22-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: UXIVGXXKLMGFQZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol

Description

Methyl 4-{[(2-chlorophenoxy)acetyl]amino}benzoate is a compound that can be synthesized through various synthetic routes. It has relevance in the pharmaceutical industry due to its bioactive precursor properties in the synthesis of compounds with antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties (Farooq & Ngaini, 2019).

Synthesis Analysis

The synthesis of such compounds often involves multistep processes or one-pot, atom-economy procedures, adhering to green chemistry principles using simple reagents. This makes them highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles (Zhilitskaya, Shainyan, & Yarosh, 2021).

Molecular Structure Analysis

The molecular structure of compounds like methyl 4-{[(2-chlorophenoxy)acetyl]amino}benzoate is crucial for their biological activity. Structural modifications, such as the introduction of specific functional groups, can significantly influence their reactivity and biological properties. For instance, the presence of the chlorophenoxy group is associated with herbicidal activity, as seen in compounds like 2,4-D (Islam et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of methyl 4-{[(2-chlorophenoxy)acetyl]amino}benzoate allows it to undergo various chemical transformations, contributing to its versatility as a precursor for synthesizing bioactive molecules. These transformations can include reactions with amino acids, leading to the formation of aroma compounds or other bioactive derivatives (Zheng et al., 2020).

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product. The buyer assumes responsibility to confirm product identity and/or purity. For safety and hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

The future directions for the use and study of methyl 4-{[(2-chlorophenoxy)acetyl]amino}benzoate are not clear at this time. Given its unique structure, it could potentially be of interest in various fields of research, including medicinal chemistry, materials science, and environmental science.